Cas no 121082-86-8 (5-(Bromomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 121082-86-8
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• MDL: MFCD17167323
• CID: 1072642
• PubChem ID: 15158300
• Update Time: 2025-10-28

5-(Bromomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one
• 5-(bromomethyl)-3-(4-methoxyphenyl)-2-Oxazolidinone
• 3-p-methoxyphenyl-5-bromomethyloxazolidin-2-one
• 3-p-methoxyphenyl-5-bromomethyl-oxazolidin-2-one
• AG-L-20808
• AGN-PC-003ZSX
• bromomethylmethoxyphenyloxazolidinone
• CTK4B2170
• KE-0736
• SureCN7293315
• DA-20354
• EN300-372757
• MFCD17167323
• 5-(Bromomethyl)-3-(4-methoxyphenyl)oxazolidin-2-one
• 121082-86-8
• DTXSID40569303
• 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin -2-one
• AKOS015836167
• SCHEMBL7293315
• A920331
• J-516302

• MDL： MFCD17167323
• Inchi： 1S/C11H12BrNO3/c1-15-9-4-2-8(3-5-9)13-7-10(6-12)16-11(13)14/h2-5,10H,6-7H2,1H3
• InChI Key： RZUIXWZEMZSSDT-UHFFFAOYSA-N
• SMILES： BrCC1CN(C(=O)O1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.8Ų

5-(Bromomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one Security Information

• HazardClass：IRRITANT
• Storage Condition：(BD321028)

Additional information on 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one

5-(Bromomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one: A Comprehensive Overview

The compound 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one, identified by the CAS number 121082-86-8, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of oxazolidinones, which are widely studied for their potential in medicinal chemistry and as intermediates in the synthesis of bioactive compounds. The structure of this molecule is characterized by a five-membered oxazolidinone ring, with a bromomethyl group at position 5 and a 4-methoxyphenyl group at position 3. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one typically involves multi-step organic reactions, often starting from readily available starting materials. The oxazolidinone ring can be constructed through various methods, including the cyclization of amino carbonyl compounds or the reaction of aldehydes with amino acids. The introduction of the bromomethyl group and the 4-methoxyphenyl substituent requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for constructing such complex molecules.

The chemical properties of this compound are heavily influenced by its functional groups. The oxazolidinone ring is known for its stability and ability to participate in various nucleophilic and electrophilic reactions. The bromomethyl group at position 5 introduces electrophilicity, making it a potential site for substitution reactions. On the other hand, the 4-methoxyphenyl group contributes aromaticity and can undergo various aromatic substitution reactions under appropriate conditions. These properties make this compound a versatile building block in organic synthesis.

In terms of applications, 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one has shown promise in several areas. In medicinal chemistry, oxazolidinones are often explored as potential drug candidates due to their ability to modulate biological targets such as enzymes and receptors. Recent studies have highlighted its potential as an inhibitor of certain protein kinases, which are implicated in various diseases including cancer and inflammatory disorders. Additionally, this compound has been utilized as an intermediate in the synthesis of more complex bioactive molecules, demonstrating its utility in drug discovery pipelines.

The latest research on this compound has focused on understanding its pharmacokinetic properties and bioavailability. Studies have shown that the presence of the methoxy group on the phenyl ring enhances solubility and stability, which are critical factors for drug delivery. Furthermore, computational modeling techniques have been employed to predict its interactions with biological targets, providing valuable insights into its potential therapeutic applications.

In conclusion, 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,3-oxazolidin-2-one is a valuable molecule with diverse applications in organic chemistry and medicinal research. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery and synthetic chemistry. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing therapeutic interventions.